Cas no 90532-01-7 (1-(bromomethyl)-3-(methylsulfanyl)benzene)

• Product Name: 1-(bromomethyl)-3-(methylsulfanyl)benzene
• CAS No: 90532-01-7
• MF: C₈H₉BrS
• MW: 217.126060247421
• MDL: MFCD24464838
• CID: 4664608
• PubChem ID: 69116790
• Update Time: 2024-03-01

1-(bromomethyl)-3-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• (3-(bromomethyl)phenyl)(methyl)sulfane
• Benzene, 1-(bromomethyl)-3-(methylthio)-
• 1-(bromomethyl)-3-(methylsulfanyl)benzene

• MDL： MFCD24464838
• Inchi： 1S/C8H9BrS/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,6H2,1H3
• InChI Key： KXQGNTFIGUJDAS-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC=CC(SC)=C1

Computed Properties

• Exact Mass: 215.96083g/mol
• Monoisotopic Mass: 215.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Boiling Point: 271.2±23.0 °C at 760 mmHg
• Flash Point: 117.8±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(bromomethyl)-3-(methylsulfanyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides